2,6-dichloro-N-[1-(1H-1,2,4-triazol-1-yl)propan-2-yl]pyridine-3-sulfonamide

• IUPAC Name: 2,6-dichloro-N-[1-(1,2,4-triazol-1-yl)propan-2-yl]pyridine-3-sulfonamide
• InChI: InChI=1S/C10H11Cl2N5O2S/c1-7(4-17-6-13-5-14-17)16-20(18,19)8-2-3-9(11)15-10(8)12/h2-3,5-7,16H,4H2,1H3
• InChI Key: GEUUAMJJGZGZMY-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=NC=N1)NS(=O)(=O)C2=C(N=C(C=C2)Cl)Cl
• Molecular Formula: C10H11Cl2N5O2S
• Molecular Weight: 336.2 g/mol

Description

2,6-Dichloropyridine is an aryl chloride and a chloropyridine with the formula C5H3Cl2N. It is a white solid and serves as a precursor to the antibiotic enoxacin. 1,2,4-Triazole derivatives have been synthesized and evaluated as promising anticancer agents.

Synthesis Analysis

2,6-Dichloropyridine is produced by direct reaction of pyridine with chlorine. The synthesis of 1,2,4-triazole derivatives involves various techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis.

Molecular Structure Analysis

The molecular structure of these compounds can be confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are complex and involve various steps. For example, the IR absorption spectra of some 1,2,4-triazole derivatives were characterized by the presence of two signals for C=O groups.

Physical And Chemical Properties Analysis

2,6-Dichloropyridine has a molar mass of 147.99 g·mol−1, a melting point of 86–89 °C, and a boiling point of 211–212 °C.

Mechanism of Action

While the specific mechanism of action for your compound is not available, it’s known that 1,2,4-triazole derivatives can exhibit cytotoxic activities against certain human cancer cell lines.

Safety and Hazards

2,6-Dichloropyridine is classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2. It has hazard statements H301, H315, H319.

Future Directions

The future directions in this field could involve the design and development of more selective and potent anticancer molecules using 1,2,4-triazole and dichloropyridine as structural optimization platforms.